![molecular formula C11H15ClN2O2S B7583850 N-[1-(3-chlorophenyl)pyrrolidin-3-yl]methanesulfonamide](/img/structure/B7583850.png)
N-[1-(3-chlorophenyl)pyrrolidin-3-yl]methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(3-chlorophenyl)pyrrolidin-3-yl]methanesulfonamide, commonly known as CP-55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. It was first synthesized in the 1970s and has since been the subject of numerous scientific investigations.
Mechanism of Action
CP-55940 acts as a potent agonist of the cannabinoid receptor type 1 (CB1) and type 2 (CB2). These receptors are part of the endocannabinoid system, which plays a crucial role in regulating a wide range of physiological processes, including pain, inflammation, and immune function. By activating these receptors, CP-55940 can modulate the activity of various signaling pathways and produce a range of physiological effects.
Biochemical and Physiological Effects:
CP-55940 has been shown to produce a range of biochemical and physiological effects, including analgesia, anti-inflammatory effects, and neuroprotection. It has also been investigated for its potential as an anti-cancer agent, with preclinical studies showing promising results.
Advantages and Limitations for Lab Experiments
One of the main advantages of CP-55940 is its potent and selective activity at the CB1 and CB2 receptors, which makes it a valuable tool for investigating the role of the endocannabinoid system in various physiological processes. However, its potent effects can also make it challenging to use in certain experimental settings, and its potential for abuse and dependence must be carefully considered.
Future Directions
There are several potential future directions for research on CP-55940, including further investigation of its potential therapeutic applications, the development of more selective and potent analogs, and the exploration of its potential as a tool for studying the endocannabinoid system. Additionally, more research is needed to fully understand the potential risks and benefits of CP-55940, particularly in the context of its potential for abuse and dependence.
Synthesis Methods
CP-55940 is synthesized through a multi-step process that involves the reaction of 3-chlorophenylacetonitrile with pyrrolidine followed by the addition of methanesulfonyl chloride. The resulting product is then purified and characterized using various analytical techniques, including nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.
Scientific Research Applications
CP-55940 has been extensively studied for its potential therapeutic applications, particularly in the treatment of pain, inflammation, and neurological disorders. It has been shown to have potent analgesic and anti-inflammatory effects in preclinical studies, and has also been investigated for its potential as an anti-cancer agent.
Properties
IUPAC Name |
N-[1-(3-chlorophenyl)pyrrolidin-3-yl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15ClN2O2S/c1-17(15,16)13-10-5-6-14(8-10)11-4-2-3-9(12)7-11/h2-4,7,10,13H,5-6,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JORJOZHMHCTYHM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1CCN(C1)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.77 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.